trans-1,3-Dimethyl-2-methylenecyclohexane

• Molecular Formula: C9H16
• Molecular Weight: 124.22 g/mol
• IUPAC Name: 1,3-dimethyl-2-methylidenecyclohexane
• InChI: InChI=1S/C9H16/c1-7-5-4-6-8(2)9(7)3/h7-8H,3-6H2,1-2H3
• InChI Key: UTQSTOKTRPNZHE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1=C)C

Description

Trans-1,3-Dimethyl-2-methylenecyclohexane is a useful research compound. Its molecular formula is C9H16 and its molecular weight is 124.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyltriphenylphosphonium bromide (286 g, 0.80 mole) was suspended in ether (1500 ml) and treated with n-butyllithium (1.6M in ether; 500 ml, 0.80 mole), followed by 2,6-dimethylcyclohexanone (50.4 g, 0.40 mole), following the procedure described in Example 12, Part A. The crude product was distilled to give 1-methylene-2,6-dimethylcyclohexane (24 g), b.p. 146°-154° C./760 mm.